Cas no 14649-03-7 ((S)-(-)-1-Phenylethylisocyanate)

(S)-(-)-1-Phenylethylisocyanate structure
14649-03-7 structure
Product Name:(S)-(-)-1-Phenylethylisocyanate
CAS No:14649-03-7
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00002036
CID:49893
PubChem ID:2724173
Update Time:2025-04-18

(S)-(-)-1-Phenylethylisocyanate Chemical and Physical Properties

Names and Identifiers

    • S-(-)-α-methylbenzyl isocyanate
    • (S)-(-)-1-Phenylethyl isocyanate
    • (S)-(-)-alpha-Methylbenzyl Isocyanate
    • (S)-(?)-α-Methylbenzyl isocyanate
    • (1-isocyanatoethyl)benzene
    • (S)-(-)-α
    • [(1S)-1-isocyanatoethyl]benzene
    • -Methylbenzyl Isocyanate
    • S-(-)-alpha-Methylbenzyl isocyanate
    • Isocyanic Acid (S)-(-)-α-Methylbenzyl Ester
    • Isocyanic Acid (S)-(-)-1-Phenylethyl Ester
    • (S)-(-)-α(S) METHYL BENZYLISOCYANATE
    • (S)-1-PHENYLETHYLISOCYANATE
    • Benzene, (1S)-1-isocyanatoethyl-
    • (S)(-)-ALPHA-PHENETHYL ISOCYANATE
    • (S)-(-)-A-METHYLBENZYL ISOCYANATE
    • (s)-(-)-à-methylbenzyl isocyanate
    • (-)-[(S)-1-Isocyanatoethyl]benzene
    • (S)-(-)-1-Phenylethylisocyanate
    • Benzene, [(1S)-1-isocyanatoethyl]-
    • (s)-(1-isocyanatoethyl)benzene
    • Isocyanic Acid (S)-(-)-a-Methylbenzyl Ester
    • (S)-alpha-methylbenzyl isocyanate
    • JJSCUXAFAJEQGB-QMMMGPOBSA-N
    • Isocyanic Acid (S)-(-)-alpha-Methylbenzyl Ester
    • Isocyanic Acid
    • MDL: MFCD00002036
    • Inchi: 1S/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m0/s1
    • InChI Key: JJSCUXAFAJEQGB-QMMMGPOBSA-N
    • SMILES: O=C=N[C@@H](C)C1C=CC=CC=1
    • BRN: 4230972

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: Yellowish transparent liquid
  • Density: 1.045 g/mL at 20 °C(lit.)
  • Boiling Point: 55-56 °C/2.5 mmHg(lit.)
  • Flash Point: Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • Refractive Index: n20/D 1.513
    n20/D 1.5145(lit.)
  • Water Partition Coefficient: decomposition
  • PSA: 29.43
  • LogP: 2.08340
  • Specific Rotation: -10 º (neat)
  • Sensitiveness: Moisture Sensitive
  • Optical Activity: [α]20/D −10.5±0.5°, neat
  • Solubility: Not determined

(S)-(-)-1-Phenylethylisocyanate Security Information

  • Symbol: GHS06 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H315-H319-H330-H334-H335
  • Warning Statement: P260-P284-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2206PSN1B 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 23-36/37/38-42
  • Safety Instruction: 23-26-45
  • FLUKA BRAND F CODES:3-10-21
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:0-10°C
  • Risk Phrases:R36/37/38;R42
  • Safety Term:S23;S26;S36

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(S)-(-)-1-Phenylethylisocyanate Suppliers

Amadis Chemical Company Limited
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(CAS:14649-03-7)(S)-(-)-1-Phenylethylisocyanate
Order Number:A1199285
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:39
Price ($):373.0
Email:sales@amadischem.com

(S)-(-)-1-Phenylethylisocyanate Related Literature

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Amadis Chemical Company Limited
(CAS:14649-03-7)(S)-(-)-1-Phenylethylisocyanate
A1199285
Purity:99%
Quantity:25g
Price ($):373.0
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